![molecular formula C15H19NO3S B2402824 2-(4-Methylphenyl)sulfonyl-2-azaspiro[3.5]nonan-7-one CAS No. 2504202-74-6](/img/structure/B2402824.png)
2-(4-Methylphenyl)sulfonyl-2-azaspiro[3.5]nonan-7-one
Description
“2-(4-Methylphenyl)sulfonyl-2-azaspiro[3.5]nonan-7-one” is a chemical compound with the IUPAC name 2-tosyl-2-azaspiro[3.5]nonan-7-one . It has been used in the synthesis of cholesterol absorption inhibitors .
Synthesis Analysis
The synthesis of this compound has been described in the literature . The process involves the use of methanesulfonyl chloride in THF, added to a diol via a syringe pump, while potassium tert-butoxide is added in portions .Molecular Structure Analysis
The molecular weight of “2-(4-Methylphenyl)sulfonyl-2-azaspiro[3.5]nonan-7-one” is 293.39 . The InChI code for this compound is 1S/C15H19NO3S/c1-12-2-4-14(5-3-12)20(18,19)16-10-15(11-16)8-6-13(17)7-9-15/h2-5H,6-11H2,1H3 .Physical And Chemical Properties Analysis
The compound is a solid .Scientific Research Applications
- Researchers have investigated the analgesic properties of this compound. It may interact with pain receptors or modulate pain pathways, making it relevant for pain management studies .
- 2-(4-Methylphenyl)sulfonyl-2-azaspiro[3.5]nonan-7-one exhibits antimicrobial activity against bacteria, fungi, or other pathogens. Its mechanism of action could be explored further for drug development.
- Scientists have explored asymmetric synthesis routes to obtain enantiomerically pure forms of this compound. Such studies contribute to synthetic methodologies and chiral drug development .
Analgesic Activity
Antimicrobial Properties
Asymmetric Synthesis Strategies
properties
IUPAC Name |
2-(4-methylphenyl)sulfonyl-2-azaspiro[3.5]nonan-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3S/c1-12-2-4-14(5-3-12)20(18,19)16-10-15(11-16)8-6-13(17)7-9-15/h2-5H,6-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBVHOKRDHWXQMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CC3(C2)CCC(=O)CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methylbenzenesulfonyl)-2-azaspiro[3.5]nonan-7-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-methyl-1-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)propyl]-1H-pyrazol-3-amine](/img/structure/B2402747.png)
![4-{[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]methyl}benzonitrile](/img/structure/B2402748.png)
![2-(2-methoxyphenyl)-5-methyl-7-phenyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2402750.png)
![N-([2,3'-bifuran]-5-ylmethyl)cyclopentanecarboxamide](/img/structure/B2402752.png)
![4-[4-methyl-5-(propylsulfonyl)-4H-1,2,4-triazol-3-yl]-1,2,5-oxadiazol-3-amine](/img/structure/B2402755.png)
![N-[3-[(4-Chlorophenyl)methyl]oxolan-3-yl]but-2-ynamide](/img/structure/B2402758.png)
![1,3-dimethyl-5-((4-nitrobenzyl)thio)-7-(thiophen-2-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2402759.png)
